2-Methyl-5-(1-methyl-1H-pyrazol-4-YL)aniline

• Molecular Formula: C11H13N3
• Molecular Weight: 187.24 g/mol
• IUPAC Name: 2-methyl-5-(1-methylpyrazol-4-yl)aniline
• InChI: InChI=1S/C11H13N3/c1-8-3-4-9(5-11(8)12)10-6-13-14(2)7-10/h3-7H,12H2,1-2H3
• InChI Key: GWBXAJZKJLGDBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CN(N=C2)C)N

Description

2-Methyl-5-(1-methyl-1H-pyrazol-4-yl)aniline is a substituted aniline derivative featuring a methyl group at the ortho-position (C2) of the benzene ring and a 1-methylpyrazole substituent at the para-position (C5). This compound belongs to a class of aromatic amines with applications in medicinal chemistry, particularly as intermediates in the synthesis of kinase inhibitors and heterocyclic drug candidates . The pyrazole moiety enhances both electronic and steric properties, influencing binding affinity and metabolic stability in target molecules.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-5-(1-methyl-1H-pyrazol-4-YL)aniline typically involves the reaction of 2-methyl-5-nitroaniline with 1-methyl-1H-pyrazole under specific conditions. Common reagents used in this synthesis include reducing agents like palladium on carbon (Pd/C) and hydrogen gas (H2) for the reduction step, and coupling agents such as N,N’-dicyclohexylcarbodiimide (DCC) for the coupling reaction .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors to ensure consistent quality and yield. The use of automated systems for reagent addition and reaction monitoring can enhance efficiency and safety in industrial settings .

Chemical Reactions Analysis

Types of Reactions

2-Methyl-5-(1-methyl-1H-pyrazol-4-YL)aniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3), leading to the formation of corresponding quinones.

Reduction: Reduction reactions can convert nitro groups to amines using reagents such as Pd/C and H2.

Common Reagents and Conditions

Oxidation: KMnO4, CrO3, and other strong oxidizing agents.

Reduction: Pd/C, H2, and other reducing agents.

Substitution: Halogens, nitrating agents, and sulfonating agents under acidic or basic conditions.

Major Products Formed

Oxidation: Quinones and other oxidized derivatives.

Reduction: Amines and other reduced derivatives.

Substitution: Halogenated, nitrated, and sulfonated derivatives.

Scientific Research Applications

2-Methyl-5-(1-methyl-1H-pyrazol-4-YL)aniline has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a ligand in biological assays and as a probe for studying enzyme activity.

Medicine: Explored for its potential therapeutic properties, including its role as an allosteric modulator for certain receptors.

Industry: Utilized in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 2-Methyl-5-(1-methyl-1H-pyrazol-4-YL)aniline involves its interaction with specific molecular targets, such as enzymes or receptors. For example, it may act as an allosteric modulator for muscarinic acetylcholine receptors, influencing signal transduction pathways and cellular responses . The compound’s effects are mediated through binding to these targets, altering their conformation and activity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The structural and functional attributes of 2-methyl-5-(1-methyl-1H-pyrazol-4-yl)aniline are best contextualized against analogs with variations in substituent positions, heterocyclic cores, or functional groups. Below is a detailed comparison:

Key Comparative Insights

Substituent Position Effects

• Steric Effects : The ortho-methyl group in 2-methyl-5-(1-methyl-1H-pyrazol-4-yl)aniline imposes steric hindrance, which may reduce rotational freedom and improve binding specificity in protein-ligand interactions compared to unsubstituted analogs .

Highlights :

• The target compound’s pyrazole ring is critical for π-π stacking interactions in kinase binding pockets, as seen in c-KIT inhibitors .
• Sulfonamide derivatives (e.g., compounds 17–21 in ) exhibit high purity (>94%) and stability, suggesting that similar modifications to the target compound could enhance drug-like properties .

Biological Activity

2-Methyl-5-(1-methyl-1H-pyrazol-4-YL)aniline is a compound of significant interest in medicinal chemistry, particularly due to its unique structural features that confer distinct biological activities. This article explores its biological activity, mechanisms of action, and potential therapeutic applications, supported by research findings and data tables.

Chemical Structure and Properties

The compound features a pyrazole ring substituted with a methyl group and an aniline moiety. Its molecular formula is $C_{10}H_{12}N_4$, indicating the presence of carbon, hydrogen, and nitrogen atoms arranged to facilitate interaction with various biological targets. The specific substitution pattern is pivotal for its unique chemical reactivity and biological activity.

2-Methyl-5-(1-methyl-1H-pyrazol-4-YL)aniline interacts with specific molecular targets, such as enzymes or receptors. Notably, it may function as an allosteric modulator for muscarinic acetylcholine receptors, influencing signal transduction pathways and cellular responses. This modulation can lead to various physiological effects, including potential anti-inflammatory and anticancer activities.

Biological Activity Overview

Research has highlighted several biological activities associated with 2-Methyl-5-(1-methyl-1H-pyrazol-4-YL)aniline:

• Antitumor Activity : Preliminary studies indicate that this compound may inhibit tumor growth, similar to other pyrazole derivatives. For instance, related compounds have shown significant antiproliferative activity against cancer cell lines such as MCF-7 and B16-F10 .
• Enzyme Modulation : The compound's interaction with nicotinamide adenine dinucleotide precursor enzymes suggests its potential role in enhancing cellular energy levels .

Table 1: Comparison of Biological Activities

Compound Name	Activity Type	IC50 (µM)	Target/Mechanism
2-Methyl-5-(1-methyl-1H-pyrazol-4-YL)aniline	Antitumor	TBD	Potential CDK2 inhibitor
4-(Tris(4-methyl-1H-pyrazol-1-yl)methyl)aniline	Enzyme modulation	TBD	Allosteric modulator for muscarinic receptors
N-(1-Methyl-1H-pyrazol-3-yl)methyl aniline	Antimicrobial	TBD	Various bacterial targets

Note: TBD = To Be Determined; IC50 values are subject to ongoing research.

Case Studies

Several studies have been conducted to evaluate the biological activity of pyrazole derivatives, including 2-Methyl-5-(1-methyl-1H-pyrazol-4-YL)aniline:

• Antitumor Efficacy : A study demonstrated that a related compound exhibited potent inhibitory activity against CDK2/cyclin E with an IC50 of $0.98\pm 0.06$ µM, indicating potential for use in cancer therapy .
• Signal Transduction Modulation : Research indicated that compounds with similar structures could activate NAMPT, leading to increased NAD+ levels in cells, suggesting a mechanism for enhancing metabolic processes .
• Pharmacokinetic Profiles : A comparative analysis of similar compounds showed favorable pharmacokinetic profiles, enhancing their suitability for oral administration in therapeutic contexts .